N-(t-butoxycarbonylmethyl)carbazole

• CAS No.: 454470-51-0
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: tert-butyl 2-carbazol-9-ylacetate
• InChI: InChI=1S/C18H19NO2/c1-18(2,3)21-17(20)12-19-15-10-6-4-8-13(15)14-9-5-7-11-16(14)19/h4-11H,12H2,1-3H3
• InChI Key: MOMZFEJRZIHKRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C2=CC=CC=C2C3=CC=CC=C31

Description

N-(t-butoxycarbonylmethyl)carbazole is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g of carbazole, 117 g of t-butyl bromoacetate, and 67 g of t-butoxy potassium were dissolved in 1,000 g of dimethylformamide. The mixture was reacted overnight at room temperature. After the addition of 300 g of 5 wt % oxalic acid aqueous solution, the reaction mixture was extracted with 2,000 g of n-hexane. Precipitate obtained by crystallization in a mixed solvent of 500 g of dimethylformamide and 500 g of n-hexane was dried under vacuum to obtain 79 g of N-(t-butoxycarbonylmethyl)carbazole as a white solid. This compound is indicated as “other dye (D-2)”.